2-phenoxy-N-{3-[N-(phenylsulfonyl)ethanehydrazonoyl]phenyl}acetamide

• IUPAC Name: N-[3-[(Z)-N-(benzenesulfonamido)-C-methylcarbonimidoyl]phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C22H21N3O4S/c1-17(24-25-30(27,28)21-13-6-3-7-14-21)18-9-8-10-19(15-18)23-22(26)16-29-20-11-4-2-5-12-20/h2-15,25H,16H2,1H3,(H,23,26)/b24-17-
• InChI Key: DFCRKPZAKIIEHU-ULJHMMPZSA-N
• Canonical SMILES: CC(=NNS(=O)(=O)C1=CC=CC=C1)C2=CC(=CC=C2)NC(=O)COC3=CC=CC=C3
• Isomeric SMILES: C/C(=N/NS(=O)(=O)C1=CC=CC=C1)/C2=CC(=CC=C2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol

Description

2-phenoxy-N-{3-[N-(phenylsulfonyl)ethanehydrazonoyl]phenyl}acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PEP and is primarily used in biochemical research.

Mechanism of Action

The mechanism of action of PEP is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are essential for cancer cell growth. PEP is also known to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects
PEP has been shown to have several biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit cell proliferation, and induce oxidative stress. PEP has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PEP in lab experiments is its ability to inhibit cancer cell growth. PEP is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, one of the limitations of using PEP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on PEP. One area of research is the development of PEP-based drugs for cancer treatment. Another area of research is the study of PEP's effects on other diseases, such as Alzheimer's disease and Parkinson's disease. Finally, there is a need for further studies on the safety and toxicity of PEP to determine its potential use in clinical settings.
Conclusion
In conclusion, 2-phenoxy-N-{3-[N-(phenylsulfonyl)ethanehydrazonoyl]phenyl}acetamide is a promising compound with potential applications in various fields, particularly in cancer research. Its ability to inhibit cancer cell growth and induce apoptosis makes it a promising candidate for cancer treatment. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of PEP involves several steps, starting with the reaction of 2-chloro-N-(2-phenoxyethyl)acetamide with hydrazine hydrate. The resulting product is then reacted with phenylsulfonyl hydrazide to obtain the final product, 2-phenoxy-N-{3-[N-(phenylsulfonyl)ethanehydrazonoyl]phenyl}acetamide.

Scientific Research Applications

PEP has been extensively studied for its potential applications in the field of cancer research. Several studies have shown that PEP has anticancer properties and can inhibit the growth of cancer cells in vitro. PEP has also been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer treatment.